Cas no 78-73-9 (Choline Bicarbonate (80% in water))

Choline Bicarbonate (80% in water) Properties

Names and Identifiers

• Choline bicarbonate
• (2-Hydroxyethyl)trimethylammonium bicarbonate
• hydrogen carbonate,2-hydroxyethyl(trimethyl)azanium
• 2-hydroxy-n,n,n-trimethylethanaminium hydrogen carbonate
• cholin hydrogencarbonate
• Choline carbonate (1:1)
• Choline hydrogen carbonate
• cholinium bicarbonate
• cholinium hydrogencarbonate
• Hydroxyethyltrimethylammonium bicarbonate
• UNII-V23DAH2UHH
• Choline bicarbonate-13C solution
• Choline, carbonate (1:1) (salt)
• DTXCID8029868
• NSC 163321
• 2-hydroxy-N,N,N-trimethylethanaminiumhydrogencarbonate
• 2-hydroxy-N,N,N-trimethylethanaminium hydrogencarbonate
• Q27291433
• Choline, carbonate (1:1) (salt) (8CI)
• 2-hydroxy-N,N,N-trimethylethanaminium hydrogen-carbonate
• Choline, hydrogen carbonate
• 78-73-9
• 2HydroxyN,N,Ntrimethylethanaminium hydrogen carbonate
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, carbonate (1:1)
• Choline Bicarbonate (80% in water)
• hydrogen carbonate;2-hydroxyethyl(trimethyl)azanium
• (2Hydroxyethyl)trimethylammonium bicarbonate
• SCHEMBL182251
• NSC-163321
• MFCD00031689
• NSC163321
• NS00078451
• E77589
• Ethanaminium, 2hydroxyN,N,Ntrimethyl, carbonate (1:1) (salt)
• AKOS006228790
• Ethanaminium, 2hydroxyN,N,Ntrimethyl, carbonate (1:1)
• DTXSID9051246
• V23DAH2UHH
• AS-81041
• EC 201-137-0
• EINECS 201-137-0
• DB-056329
• Ethanaminium,N,N-trimethyl-, carbonate (1:1) (salt)
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, carbonate (1:1) (salt)
• +Expand

• InChIKey： DQKGOGJIOHUEGK-UHFFFAOYSA-M
• Inchi： InChI=1S/C5H14NO.CH2O3/c1-6(2,3)4-5-7;2-1(3)4/h7H,4-5H2,1-3H3;(H2,2,3,4)/q+1;/p-1
• SMILES： OCC[N+](C)(C)C.OC(=O)[O-]

Computed Properties

• Exact Mass: 165.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.1
• Heavy Atom Count: 11
• Complexity: 71.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.6A^2

Experimental Properties

• LogP: -1.42740
• PSA: 80.59000
• Refractive Index: n20/D 1.45
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.17